Cas no 353470-24-3 (2-(2,2-diphenylacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

• Product Name: 2-(2,2-diphenylacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• CAS No: 353470-24-3
• MF: C₂₄H₂₄N₂O₂S
• MW: 404.524564743042
• CID: 6598198
• PubChem ID: 1219897
• Update Time: 2025-10-31

2-(2,2-diphenylacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-diphenylacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• 2-(2,2-diphenylacetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• 4H-Cyclohepta[b]thiophene-3-carboxamide, 2-[(2,2-diphenylacetyl)amino]-5,6,7,8-tetrahydro-
• Z27936178
• 2-(2,2-diphenylacetamido)-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide
• 2-[(2,2-diphenylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• AK-968/11842088
• 353470-24-3
• F0806-0392
• AKOS001044185
• AB00279473-02
• Oprea1_152252
• 2-[(diphenylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• Inchi： 1S/C24H24N2O2S/c25-22(27)21-18-14-8-3-9-15-19(18)29-24(21)26-23(28)20(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-2,4-7,10-13,20H,3,8-9,14-15H2,(H2,25,27)(H,26,28)
• InChI Key： WNZOKTWACFWJRM-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(N)=O)=C(NC(C(C1=CC=CC=C1)C1=CC=CC=C1)=O)S2

Computed Properties

• Exact Mass: 404.15584919g/mol
• Monoisotopic Mass: 404.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 608.9±55.0 °C(Predicted)
• pka: 13.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(2,2-diphenylacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

Recent Advances in the Study of 2-(2,2-diphenylacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS: 353470-24-3)

The compound 2-(2,2-diphenylacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide (CAS: 353470-24-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cycloheptabthiophene scaffold and diphenylacetamide moiety, has garnered significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

One of the key findings in recent research is the compound's ability to modulate specific protein-protein interactions (PPIs) involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 353470-24-3 exhibits high affinity for the NF-κB signaling pathway, thereby reducing the expression of pro-inflammatory cytokines. This suggests its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(2,2-diphenylacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide has shown promise in oncology research. Preclinical studies have revealed its ability to inhibit the proliferation of certain cancer cell lines, including those resistant to conventional chemotherapy. The compound's mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. These findings were corroborated by a recent Nature Communications article, which highlighted the compound's efficacy in xenograft models of breast and lung cancer.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 353470-24-3. A 2022 patent application detailed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising results, challenges remain in the development of 2-(2,2-diphenylacetamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, comprehensive toxicity studies are required to assess its safety profile before advancing to clinical trials.

In conclusion, the recent research on 353470-24-3 underscores its potential as a multifaceted therapeutic agent with applications in inflammation and oncology. Continued efforts in structural optimization, mechanism elucidation, and preclinical evaluation will be essential to fully realize its therapeutic potential. The compound represents a compelling example of how innovative chemical scaffolds can lead to breakthroughs in drug discovery.